
Dodicin hydrochloride as an amphoteric
surfactant in scientific studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B1195978 Get Quote

Dodicin Hydrochloride: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodicin hydrochloride, also known by trade names such as Tego 51, is an amphoteric

surfactant with a growing presence in diverse scientific research fields, particularly in drug

development and antimicrobial studies. Its unique molecular structure, possessing both cationic

and anionic moieties, imparts a pH-dependent charge and a range of surface-active properties.

This technical guide provides a comprehensive overview of Dodicin hydrochloride,

summarizing its physicochemical properties, detailing its applications in scientific research, and

offering insights into relevant experimental protocols.

Physicochemical Properties
Dodicin hydrochloride, chemically known as N-(2-((2-

(dodecylamino)ethyl)amino)ethyl)glycine hydrochloride, possesses a long dodecyl hydrocarbon

chain responsible for its hydrophobic character, and a hydrophilic head group containing both

amine and carboxylic acid functionalities. This amphoteric nature allows it to behave as a

cationic, anionic, or zwitterionic surfactant depending on the pH of the solution.
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Property Value Source

Chemical Formula C18H40ClN3O2 [1][2]

Molecular Weight 366.0 g/mol [1][3][4]

IUPAC Name

2-[2-[2-

(dodecylamino)ethylamino]ethy

lamino]acetic

acid;hydrochloride

[1]

Synonyms

Dodecyldiaminoethylglycine

hydrochloride, Tego 51,

Ampholan,

Dodecyldi(aminoethyl)glycine

[3]

CAS Number 18205-85-1 [2]

Amphoteric Surfactant Behavior
The behavior of Dodicin hydrochloride as an amphoteric surfactant is a key determinant of its

functionality. In acidic environments, the amine groups are protonated, leading to a net positive

charge and cationic surfactant characteristics. Conversely, in alkaline conditions, the carboxylic

acid group is deprotonated, resulting in a net negative charge and anionic surfactant

properties. Near its isoelectric point, it exists as a zwitterion, exhibiting properties of both. This

pH-dependent behavior is crucial for its application in various formulations and biological

systems.

Applications in Scientific Studies
Dodicin hydrochloride's utility in scientific research is primarily centered around its

antimicrobial and surfactant properties.

Antimicrobial Applications
Dodicin hydrochloride exhibits broad-spectrum antimicrobial activity against both Gram-

positive and Gram-negative bacteria.[5][6] This has led to its investigation as a disinfectant and

as a component in antimicrobial formulations. A technical bulletin for "Tego 51," a product

containing Dodicin hydrochloride, recommends concentrations of 1% for surface pre-wetting
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and 2% for fogging applications in disinfection protocols.[5] The typical contact time suggested

for effective disinfection is at least 20 minutes.[5]

The proposed mechanism of its antimicrobial action involves the disruption of the bacterial cell

membrane, a common mechanism for many surfactants. The hydrophobic tail of the molecule

is believed to insert into the lipid bilayer of the cell membrane, leading to increased

permeability and eventual cell lysis.

Drug Delivery and Formulation
The surfactant properties of Dodicin hydrochloride make it a candidate for use in drug

delivery systems. Surfactants are widely employed in pharmaceutical formulations to enhance

the solubility and bioavailability of poorly water-soluble drugs, to act as emulsifying agents in

creams and lotions, and to form micelles or other nanostructures for targeted drug delivery.

While specific studies detailing the use of Dodicin hydrochloride in advanced drug delivery

systems are not abundant in the readily available literature, its fundamental properties as an

amphoteric surfactant suggest its potential in these areas.

Experimental Protocols
Detailed experimental protocols for the use of Dodicin hydrochloride are not extensively

published. However, based on its known applications, the following outlines can be inferred and

adapted.

Protocol: Evaluation of Antimicrobial Efficacy
This protocol provides a general framework for assessing the antimicrobial activity of Dodicin
hydrochloride.

1. Materials:

Dodicin hydrochloride
Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
Nutrient broth and agar
Sterile phosphate-buffered saline (PBS)
Sterile test tubes and petri dishes
Incubator
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2. Procedure:

Preparation of Dodicin Hydrochloride Solutions: Prepare a stock solution of Dodicin
hydrochloride in sterile distilled water and create a series of dilutions to determine the
Minimum Inhibitory Concentration (MIC).
Bacterial Culture Preparation: Grow bacterial strains in nutrient broth overnight at 37°C to
achieve a logarithmic growth phase.
MIC Determination (Broth Dilution Method):
In a 96-well microtiter plate, add a standardized inoculum of the bacterial suspension to each
well.
Add the different concentrations of Dodicin hydrochloride to the wells.
Include positive (bacteria only) and negative (broth only) controls.
Incubate the plate at 37°C for 18-24 hours.
The MIC is the lowest concentration of Dodicin hydrochloride that inhibits visible bacterial
growth.
Minimum Bactericidal Concentration (MBC) Determination:
From the wells showing no growth in the MIC assay, plate a small aliquot onto nutrient agar
plates.
Incubate the plates at 37°C for 24 hours.
The MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial
count.

Diagram: Antimicrobial Workflow
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Workflow for determining the antimicrobial efficacy of Dodicin hydrochloride.
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Signaling Pathways and Logical Relationships
Currently, there is a lack of specific research in the public domain detailing the direct interaction

of Dodicin hydrochloride with specific cellular signaling pathways. Its primary mode of action

as an antimicrobial is understood to be the physical disruption of cell membranes rather than

the modulation of specific signaling cascades.

Future research may explore the downstream effects of membrane stress induced by Dodicin
hydrochloride, which could potentially trigger cellular stress response pathways.

Diagram: Proposed Mechanism of Antimicrobial Action
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Proposed mechanism of Dodicin hydrochloride's antimicrobial action.

Conclusion
Dodicin hydrochloride is a versatile amphoteric surfactant with established antimicrobial

properties. While its application in disinfection is documented, its potential in drug delivery and

other areas of scientific research remains an area for further exploration. The lack of extensive

public data on its specific physicochemical parameters, such as its critical micelle

concentration, highlights the need for more fundamental research to fully characterize this

compound. The experimental protocols and conceptual diagrams provided in this guide offer a

starting point for researchers interested in investigating the properties and applications of

Dodicin hydrochloride. As with any research chemical, appropriate safety precautions should

be taken, including avoiding contact with skin and eyes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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